Methyl 4-(2-methylindol-3-yl)-4-oxobutyrate

• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol
• IUPAC Name: methyl 4-(2-methyl-1H-indol-3-yl)-4-oxobutanoate
• InChI: InChI=1S/C14H15NO3/c1-9-14(12(16)7-8-13(17)18-2)10-5-3-4-6-11(10)15-9/h3-6,15H,7-8H2,1-2H3
• InChI Key: WAVOYKSUASGFLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)CCC(=O)OC

Description

Methyl 4-(2-methylindol-3-yl)-4-oxobutyrate is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 3-(chloroformyl)propionate (3 ml) and aluminum chloride [6.50 g) in dichloromethane (40 ml) was stirred at 20° C. for 1 hour. A solution of 2-methylindole (3 g) in dichloromethane (20 ml) was added to the mixture at 20° C. and the resulting mixture was stirred at 20° C. for 1 hour. The reaction mixture was poured into a mixture of ethyl acetate and 1N hydrochloric acid. The organic layer was separated, washed with water and brine, and dried over magnesium sulfate. After evaporation of solvent, the residue was purified by column chromatography on silica gel (100 g) eluting with chloroform and with recrystallization from a mixture of ethyl acetate and hexane to give methyl 4-(2-methylindol-3-yl)-4-oxobutyrate (908 mg) as pale brown crystals.